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Compound of Interest

3-Allyl-5-ethoxy-4-
Compound Name:

methoxybenzaldehyde

cat. No.: B1275923

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information, safety protocols, and
detailed experimental procedures for the handling and utilization of 3-Allyl-5-ethoxy-4-
methoxybenzaldehyde (CAS No. 872183-27-2), a versatile aromatic aldehyde.

Physicochemical and Safety Data

3-Allyl-5-ethoxy-4-methoxybenzaldehyde is a colorless to pale yellow liquid with a
characteristic aromatic odor. It is primarily utilized as a key intermediate in organic synthesis,
particularly in the development of novel fragrance compounds and as a building block for more
complex molecules in medicinal chemistry.[1] Its solubility in common organic solvents like
ethanol and acetone makes it suitable for a wide range of chemical reactions.[1]

Physical and Chemical Properties
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Property Value Source
CAS Number 872183-27-2 [1]
Molecular Formula C13H1603 [1]
Molecular Weight 220.3 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Aromatic [1]
Density 1.12 g/cm3 [1]
Solubility Slightly soluble in water; o
Soluble in ethanol and acetone
Purity >95% [1]

Storage Temperature

Room Temperature

Safety and Handling

While 3-Allyl-5-ethoxy-4-methoxybenzaldehyde itself is not classified as poisonous, its

structural similarity to other aromatic aldehydes warrants careful handling in a laboratory

setting.[1] The hazard profile of the closely related compound, 3-Allyl-4-hydroxy-5-methoxy-

benzaldehyde, suggests that this substance should be handled with caution as it may be

harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.
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Hazard Statement (based on related .
Precautionary Measures

compounds)

Do not eat, drink, or smoke when using this

Harmful if swallowed _ .
product. Rinse mouth if ingested.

Wear protective gloves and clothing. Wash skin

Causes skin irritation )
thoroughly after handling.

Wear eye and face protection. If in eyes, rinse

Causes serious eye irritation ] ) ]
cautiously with water for several minutes.

Avoid breathing vapors. Use only in a well-

May cause respiratory irritation ]
ventilated area.

General Handling Precautions:
o Always work in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

» Avoid inhalation of vapors and contact with skin and eyes.
o Keep containers tightly closed when not in use.

o Store in a cool, dry place away from direct sunlight and heat sources.[1]

Experimental Protocols

As a versatile synthetic intermediate, 3-Allyl-5-ethoxy-4-methoxybenzaldehyde can be
employed in a variety of standard organic reactions. The following protocols are representative
examples of its application.

Protocol 1: Synthesis of a Stilbene Derivative via Wittig
Reaction

This protocol describes the conversion of the aldehyde to an alkene, a fundamental

transformation in organic synthesis.
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Objective: To synthesize (E)-1-(3-Allyl-5-ethoxy-4-methoxyphenyl)-2-phenylethene.

Materials:

3-Allyl-5-ethoxy-4-methoxybenzaldehyde

o Benzyltriphenylphosphonium chloride

e Sodium hydroxide (NaOH), 10 M solution

« Ethanol (95%)

e 25 mL Erlenmeyer flasks

o Magnetic stirrer and stir bar

 Suction filtration apparatus (Buchner funnel)

 Filter paper

Watch glass

Procedure:

Weigh 500 mg of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde into a 25 mL Erlenmeyer flask.

¢ Add 500 mg of benzyltriphenylphosphonium chloride to the same flask.

e Add a magnetic stir bar and 5 mL of 10 M sodium hydroxide solution.

 Stir the mixture vigorously at room temperature for 20 minutes. A precipitate will form.

» While stirring, heat approximately 20 mL of 95% ethanol to boiling on a hot plate.

e Collect the crude product by suction filtration. Wash the solid with a small amount of cold
water.

 Allow the product to air-dry on the filter for about 2 minutes.
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o Transfer the crude product to a clean 25 mL Erlenmeyer flask for recrystallization.

e Add 10 mL of the boiling ethanol and stir to dissolve the solid. Add more boiling ethanol
dropwise if necessary to achieve complete dissolution.

¢ Remove the flask from the heat and allow it to cool slowly to room temperature.

e Once crystals begin to form, place the flask in an ice bath for 30 minutes to maximize
crystallization.

o Collect the purified crystals by suction filtration, wash with a small amount of ice-cold
ethanol, and allow them to dry completely.

o Weigh the final product and determine the yield. Characterize the product using techniques
such as NMR and melting point analysis.

Protocol 2: Formation of a Schiff Base (Imine)

This protocol outlines the condensation reaction with a primary amine to form an imine, a
common reaction for creating ligands and biologically active molecules.

Objective: To synthesize N-(4-methylphenyl)-1-(3-allyl-5-ethoxy-4-methoxyphenyl)methanimine.

Materials:

3-Allyl-5-ethoxy-4-methoxybenzaldehyde

e p-Toluidine (4-methylaniline)

e Ethanol

o Glacial acetic acid (catalytic amount)

e Round-bottom flask with reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle
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Procedure:

In a round-bottom flask, dissolve 1.0 mmol of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde in
10 mL of ethanol.

Add 1.0 mmol of p-toluidine to the solution.

Add 2-3 drops of glacial acetic acid as a catalyst.

Equip the flask with a reflux condenser and heat the mixture to reflux with stirring.
Monitor the reaction progress using Thin Layer Chromatography (TLC).

After the reaction is complete (typically 2-4 hours), allow the mixture to cool to room
temperature.

The product may precipitate upon cooling. If not, reduce the solvent volume under reduced
pressure.

Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry.

Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Protocol 3: Crossed Aldol Condensation

This protocol details the base-catalyzed reaction with a ketone to form an a,3-unsaturated

ketone (chalcone), a valuable scaffold in medicinal chemistry.

Objective: To synthesize (E)-1-(3-Allyl-5-ethoxy-4-methoxyphenyl)-3-phenylprop-2-en-1-one.

Materials:

3-Allyl-5-ethoxy-4-methoxybenzaldehyde

Acetophenone

Sodium hydroxide (NaOH)

Ethanol
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o Water

e Stirring rod or magnetic stirrer
o Beaker

Procedure:

e Dissolve 1.0 mmol of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde and 1.0 mmol of
acetophenone in 5 mL of ethanol in a beaker.

 In a separate container, prepare a solution of 2.0 mmol of NaOH in 5 mL of water, then cool it
in an ice bath.

e Slowly add the cold NaOH solution to the aldehyde-ketone mixture while stirring.

» Continue stirring at room temperature for 30-60 minutes. The formation of a solid precipitate
indicates product formation.

e If an oil forms, continue to stir until it solidifies.
o Transfer the mixture to a beaker containing 10 mL of ice water and stir to break up the solid.

o Collect the crude product by suction filtration and wash thoroughly with cold water until the
filtrate is neutral.

 Allow the product to air-dry.
» Recrystallize the crude solid from ethanol to obtain the purified chalcone.

Visualizations
General Laboratory Workflow
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Caption: General workflow for handling and using 3-Allyl-5-ethoxy-4-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1275923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

